Cas no 687-63-8 (Ser-Gly-OH)

• Product Name: Ser-Gly-OH
• CAS No: 687-63-8
• MF: C₅H₁₀N₂O₄
• MW: 162.143901348114
• MDL: MFCD00037778
• CID: 513683
• PubChem ID: 7009644
• Update Time: 2025-04-24

Ser-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, L-seryl-
• 2-[(2-amino-3-hydroxypropanoyl)amino]acetic acid
• H-Ser-Gly-Oh
• Ser-Gly-OH
• Glycine,N-L-seryl
• L-serylglycine
• serylglycine
• Growth differentiation factor 15 (synthetic)
• NSC 88482
• 687-63-8
• DTXSID101317330
• L-Serinyl-L-Glycine
• Serine Glycine dipeptide
• Serinylglycine
• CS-0367553
• Seryl-glycine
• SCHEMBL8070171
• L-Ser-Gly
• (S)-2-(2-Amino-3-hydroxyPropanamido)acetic acid
• 2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]acetic acid
• Serinyl-Glycine
• Q27144923
• ser-gly
• S-G Dipeptide
• CHEMBL90610
• L-seryl-glycine
• MFCD00037778
• 2-[(2S)-2-amino-3-hydroxypropanamido]acetic acid
• SG dipeptide
• Serine-Glycine dipeptide
• BDBM50407453
• AKOS006271475
• CHEBI:74814
• glycine, seryl-

• MDL： MFCD00037778
• Inchi： 1S/C5H10N2O4/c6-3(2-8)5(11)7-1-4(9)10/h3,8H,1-2,6H2,(H,7,11)(H,9,10)/t3-/m0/s1
• InChI Key： WOUIMBGNEUWXQG-VKHMYHEASA-N
• SMILES： OC[C@@H](C(NCC(=O)O)=O)N

Computed Properties

• Exact Mass: 162.06400
• Monoisotopic Mass: 162.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-216 °C (decomposition)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 112.65000
• LogP: -1.40200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ser-Gly-OH

Introduction to Glycine, L-seryl- and Its Significance in Modern Research

Glycine, L-seryl- is a compound that has garnered significant attention in the field of biochemical research due to its unique structural and functional properties. The chemical compound is identified by the CAS number 687-63-8, which serves as a unique identifier for its molecular composition. This compound, derived from the amino acid glycine, plays a crucial role in various biological processes and has been the subject of extensive studies in pharmaceutical and biotechnological applications.

The molecular structure of Glycine, L-seryl- consists of a glycine backbone with an additional serine moiety, making it a dipeptide. This structural configuration imparts distinct biochemical characteristics that make it valuable in synthetic biology and drug development. The presence of both glycine and serine residues enhances its solubility and reactivity, which are essential properties for use in biochemical assays and therapeutic formulations.

In recent years, Glycine, L-seryl- has been extensively studied for its potential applications in peptide-based drug therapies. Researchers have discovered that this compound can act as a substrate for various enzymes involved in protein synthesis and degradation. Its role in these processes has opened new avenues for developing treatments for diseases associated with protein misfolding and metabolic disorders.

One of the most compelling aspects of Glycine, L-seryl- is its ability to modulate cellular signaling pathways. Studies have shown that this compound can influence the activity of kinases and phosphatases, which are key enzymes in cell signaling. By regulating these enzymes, Glycine, L-seryl- has been found to have potential therapeutic effects in conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

The CAS number 687-63-8 is associated with a high-purity form of Glycine, L-seryl-, making it an ideal candidate for use in sensitive biochemical experiments. The compound's stability under various conditions ensures that it can be reliably used in both laboratory research and industrial applications. This stability is attributed to its well-defined molecular structure and the absence of reactive side groups that could lead to degradation.

Recent advancements in synthetic chemistry have enabled the efficient production of Glycine, L-seryl- on an industrial scale. These advancements have not only increased the availability of the compound but also reduced costs, making it more accessible for widespread use in research and development. The ability to produce this compound efficiently is crucial for large-scale studies and commercial applications.

The biological significance of Glycine, L-seryl- extends beyond its role as a substrate for enzymes. It has been found to possess antioxidant properties, which are essential for protecting cells from oxidative stress. Oxidative stress is implicated in various diseases, including aging-related disorders and cardiovascular diseases. Therefore, Glycine, L-seryl- holds promise as a potential therapeutic agent in these conditions.

In conclusion, Glycine, L-seryl-, identified by the CAS number 687-63-8, is a multifaceted compound with significant implications in biochemical research and drug development. Its unique structural features and biological activities make it a valuable tool for studying cellular processes and developing novel therapeutic strategies. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow even further.